Cas no 5400-98-6 (Benzeneethanol, b-methyl-a,b-diphenyl-)

• Product Name: Benzeneethanol, b-methyl-a,b-diphenyl-
• CAS No: 5400-98-6
• MF: C₂₁H₂₀O
• MW: 288.382905960083
• CID: 380896
• PubChem ID: 223153
• Update Time: 2025-04-19

Benzeneethanol, b-methyl-a,b-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-methyl-a,b-diphenyl-
• 1,2,2-triphenylpropan-1-ol
• 1,2,2-triphenyl-propan-1-ol
• 1,2,2-Triphenylpropanol
• 1-Oxy-1.2.2-triphenyl-propan
• AC1L5CCC
• AC1Q76ZC
• AG-K-17959
• AR-1B5001
• CTK4J9305
• KST-1B6225
• NSC10421
• DTXSID40278882
• NSC-10421
• 5400-98-6

• Inchi： 1S/C21H20O/c1-21(18-13-7-3-8-14-18,19-15-9-4-10-16-19)20(22)17-11-5-2-6-12-17/h2-16,20,22H,1H3
• InChI Key： RYKVCHKQXJFGKQ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.1515
• Monoisotopic Mass: 288.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 4.72620